Cas no 150737-18-1 (4-Keto 9-cis Retinoic Acid)
4-Keto 9-cis Retinoic Acid structure
Product Name:4-Keto 9-cis Retinoic Acid
CAS No:150737-18-1
MF:C20H26O3
MW:314.418646335602
CID:99796
PubChem ID:9972939
Update Time:2025-04-18
4-Keto 9-cis Retinoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Retinoic acid, 4-oxo-,9-cis- (9CI)
- 4-Keto 9-cis Retinoic Acid
- 13-cis-4-Oxoretinoic acid
- 4-Keto 13-cis-Retinoic Acid
- 4-Oxo-13-cis-retinoic acid
- 4-oxo-all-rans-retinoic acid
- 4-oxo-all-trans-retinoic acid
- 4-Oxo-isotretinoin
- 4-oxo-Retinoic acid
- all-trans-4-oxoretinoic acid
- Oxoretinoic acid
- Retinoic acid,4-oxo-,13-cis
- 4-Keto-9-cis-tretinoin
- 4-Oxo-9-cis-Retinoic Aci
- 4-Oxo-9-cis-Retinoic Acid
- (2E,4E,6Z,8E)-4-Keto-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-enyl)nona-2,4,6,8-tetraenoic Acid
- AKOS025294566
- (9cis)-4-oxoretinoic acid
- Retinoic acid, 4-oxo-, 9-cis-
- (2E,4E,6Z,8E)-3,7-DIMETHYL-9-(2,6,6-TRIMETHYL-3-OXOCYCLOHEX-1-EN-1-YL)NONA-2,4,6,8-TETRAENOIC ACID
- CHEBI:139255
- GGCUJPCCTQNTJF-NAXRMXIQSA-N
- 4-keto-9-cis-retinoic acid
- 150737-18-1
- (2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
- 9-cis-4-ketoretinoic acid
- J-008736
- 9-cis-4-oxoretinoic acid
- DTXSID101312942
-
- Inchi: 1S/C20H26O3/c1-14(7-6-8-15(2)13-19(22)23)9-10-17-16(3)18(21)11-12-20(17,4)5/h6-10,13H,11-12H2,1-5H3,(H,22,23)/b8-6+,10-9+,14-7-,15-13+
- InChI Key: GGCUJPCCTQNTJF-NAXRMXIQSA-N
- SMILES: O=C1C(C)=C(/C=C/C(=C\C=C\C(=C\C(=O)O)\C)/C)C(C)(C)CC1
Computed Properties
- Exact Mass: 314.18800
- Monoisotopic Mass: 314.18819469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 638
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Melting Point: 172-1740C
- Stability/Shelf Life: Light and Temperature Sensitive
- PSA: 54.37000
- LogP: 4.78160
4-Keto 9-cis Retinoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | K204960-1mg |
4-Keto 9-cis Retinoic Acid |
150737-18-1 | 1mg |
$ 121.00 | 2023-09-07 | ||
| TRC | K204960-2mg |
4-Keto 9-cis Retinoic Acid |
150737-18-1 | 2mg |
$184.00 | 2023-05-18 | ||
| TRC | K204960-2.5mg |
4-Keto 9-cis Retinoic Acid |
150737-18-1 | 2.5mg |
$ 224.00 | 2023-09-07 | ||
| TRC | K204960-5mg |
4-Keto 9-cis Retinoic Acid |
150737-18-1 | 5mg |
$ 397.00 | 2023-09-07 | ||
| TRC | K204960-10mg |
4-Keto 9-cis Retinoic Acid |
150737-18-1 | 10mg |
$777.00 | 2023-05-18 | ||
| TRC | K204960-25mg |
4-Keto 9-cis Retinoic Acid |
150737-18-1 | 25mg |
$1694.00 | 2023-05-18 | ||
| A2B Chem LLC | AA76030-5mg |
Retinoic acid, 4-oxo-, 9-cis- |
150737-18-1 | 5mg |
$1207.00 | 2024-04-20 | ||
| A2B Chem LLC | AA76030-25mg |
Retinoic acid, 4-oxo-, 9-cis- |
150737-18-1 | 25mg |
$3050.00 | 2024-04-20 |
4-Keto 9-cis Retinoic Acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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